molecular formula C17H25ClN2O2 B241449 N-[(2-chlorophenyl)-(3-methylbutanoylamino)methyl]-3-methylbutanamide

N-[(2-chlorophenyl)-(3-methylbutanoylamino)methyl]-3-methylbutanamide

Cat. No.: B241449
M. Wt: 324.8 g/mol
InChI Key: CESKUEIVIFRNPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(2-chlorophenyl)-(3-methylbutanoylamino)methyl]-3-methylbutanamide, also known as C16H22ClN3O, is a chemical compound that has been widely studied in the field of medicinal chemistry. It belongs to the class of drugs known as selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression, anxiety, and other psychiatric disorders. In

Mechanism of Action

N-[(2-chlorophenyl)-(3-methylbutanoylamino)methyl]-3-methylbutanamide works by selectively inhibiting the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which in turn enhances the neurotransmission of serotonin. This mechanism of action is similar to other SSRIs, but this compound has a unique chemical structure that gives it a different pharmacological profile.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. It has been found to have a high affinity for the serotonin transporter, which leads to a rapid onset of action. It has also been found to be highly selective for the serotonin transporter, which reduces the risk of side effects. In addition, it has been found to have a long half-life, which makes it suitable for once-daily dosing.

Advantages and Limitations for Lab Experiments

N-[(2-chlorophenyl)-(3-methylbutanoylamino)methyl]-3-methylbutanamide has several advantages for lab experiments. It is easy to synthesize and has a high purity. It has a well-characterized mechanism of action and has been extensively studied for its pharmacological properties. However, there are also limitations to its use in lab experiments. It is a controlled substance and requires special handling and storage. In addition, it is expensive and may not be readily available in some research settings.

Future Directions

There are several future directions for research on N-[(2-chlorophenyl)-(3-methylbutanoylamino)methyl]-3-methylbutanamide. One area of interest is its potential use in the treatment of chronic pain. It has been found to be effective in animal models of neuropathic pain and may have fewer side effects than traditional pain medications. Another area of interest is its potential use in the treatment of obesity. It has been found to reduce food intake and body weight in animal models and may have potential as an anti-obesity drug. Finally, there is interest in developing new analogs of this compound with improved pharmacological properties, such as increased selectivity or reduced side effects.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications. It has a well-characterized mechanism of action and has been found to be effective in treating depression, anxiety, and other psychiatric disorders. It has also been studied for its potential use in the treatment of chronic pain, obesity, and other medical conditions. While there are limitations to its use in lab experiments, there are also several future directions for research on this compound.

Synthesis Methods

The synthesis of N-[(2-chlorophenyl)-(3-methylbutanoylamino)methyl]-3-methylbutanamide involves the reaction between 2-chlorobenzoyl chloride and 3-methylbutanoyl chloride in the presence of triethylamine. The resulting product is then treated with methylamine to obtain the final compound. The synthesis method has been optimized to yield a high purity product with a good yield.

Scientific Research Applications

N-[(2-chlorophenyl)-(3-methylbutanoylamino)methyl]-3-methylbutanamide has been extensively studied for its potential therapeutic applications. It has been found to be effective in treating depression, anxiety, and other psychiatric disorders. In addition, it has been studied for its potential use in the treatment of chronic pain, obesity, and other medical conditions.

Properties

Molecular Formula

C17H25ClN2O2

Molecular Weight

324.8 g/mol

IUPAC Name

N-[(2-chlorophenyl)-(3-methylbutanoylamino)methyl]-3-methylbutanamide

InChI

InChI=1S/C17H25ClN2O2/c1-11(2)9-15(21)19-17(20-16(22)10-12(3)4)13-7-5-6-8-14(13)18/h5-8,11-12,17H,9-10H2,1-4H3,(H,19,21)(H,20,22)

InChI Key

CESKUEIVIFRNPA-UHFFFAOYSA-N

SMILES

CC(C)CC(=O)NC(C1=CC=CC=C1Cl)NC(=O)CC(C)C

Canonical SMILES

CC(C)CC(=O)NC(C1=CC=CC=C1Cl)NC(=O)CC(C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.